Cas no 1249320-76-0 (methyl 2-{[(piperidin-4-yl)methyl]sulfanyl}acetate)

• Product Name: methyl 2-{[(piperidin-4-yl)methyl]sulfanyl}acetate
• CAS No: 1249320-76-0
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• MDL: MFCD16076074
• CID: 5197236
• PubChem ID: 61684138
• Update Time: 2026-03-05

methyl 2-{[(piperidin-4-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(piperidin-4-yl)methyl]sulfanyl}acetate
• METHYL 2-[(PIPERIDIN-4-YLMETHYL)SULFANYL]ACETATE
• METHYL2-[(PIPERIDIN-4-YLMETHYL)SULFANYL]ACETATE

• MDL： MFCD16076074
• Inchi： 1S/C9H17NO2S/c1-12-9(11)7-13-6-8-2-4-10-5-3-8/h8,10H,2-7H2,1H3
• InChI Key： VTFQITMNMCHRMK-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6